Cas no 1852055-00-5 (4-(4-ethoxy-1H-pyrazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(4-ethoxy-1H-pyrazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 1852055-00-5
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 6258066
• PubChem ID: 165523276
• Update Time: 2025-05-22

4-(4-ethoxy-1H-pyrazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1293165
• 4-(4-ethoxy-1H-pyrazol-1-yl)thiophene-2-carbaldehyde
• 1852055-00-5

• Inchi： 1S/C10H10N2O2S/c1-2-14-9-4-11-12(5-9)8-3-10(6-13)15-7-8/h3-7H,2H2,1H3
• InChI Key： CYSMWCDRHMMGRR-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1C=C(C=N1)OCC

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-(4-ethoxy-1H-pyrazol-1-yl)thiophene-2-carbaldehyde

4-(4-Ethoxy-1H-Pyrazol-1-Yl)Thiophene-2-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1852055-00-5, known as 4-(4-Ethoxy-1H-Pyrazol-1-Yl)Thiophene-2-Carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a pyrazole moiety and an aldehyde group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties, making it a valuable component in various chemical applications. The pyrazole group, on the other hand, is a nitrogen-containing heterocycle that adds additional functionality to the molecule, enhancing its potential for use in drug design and electronic materials.

Recent studies have highlighted the importance of 4-(4-Ethoxy-1H-Pyrazol-1-Yl)Thiophene-2-Carbaldehyde in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel π-conjugated systems, which are crucial for applications in organic electronics. The presence of the aldehyde group introduces reactivity that can be exploited in cross-coupling reactions, enabling the construction of complex molecular architectures. Moreover, the ethoxy substituent on the pyrazole ring contributes to the molecule's solubility and stability, making it suitable for use in diverse chemical environments.

In terms of biological applications, 4-(4-Ethoxy-1H-Pyrazol-1-Yl)Thiophene-2-Carbaldehyde has shown promise as a potential lead compound in drug discovery. Its unique combination of structural features allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer. By leveraging computational chemistry tools such as molecular docking and dynamics simulations, scientists have gained insights into how this compound interacts with target proteins at the molecular level.

The synthesis of 4-(4-Ethoxy-1H-Pyrazol-1-Yl)Thiophene-2-Carbaldehyde involves a multi-step process that highlights the versatility of modern organic synthesis techniques. Key steps include the preparation of the pyrazole ring via cyclization reactions and subsequent functionalization to introduce the thiophene and aldehyde groups. The use of transition metal catalysts has enabled efficient coupling reactions, ensuring high yields and purity of the final product. These synthetic strategies not only demonstrate the molecule's accessibility but also pave the way for further modifications to tailor its properties for specific applications.

From a materials science perspective, 4-(4-Ethoxy-1H-Pyrazol-1-Yl)Thiophene-2-Carbaldehyde has been investigated for its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices. Its electronic structure facilitates charge transport and emission properties, making it a candidate for next-generation electronic materials. Recent advancements in thin-film deposition techniques have allowed researchers to incorporate this compound into device architectures, demonstrating its suitability for high-performance optoelectronic applications.

In conclusion, 4-(4-Ethoxy-1H-Pyrazol-1-Yl)Thiophene-2-Carbaldehyde (CAS No. 1852055-00-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.